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Compound of Interest

Compound Name: 6-methyl-1H-indazol-7-amine

CAS No.: 221681-91-0

Cat. No.: B1270187

Get Quote

Introduction & Scope
6-Methyl-1H-indazol-7-amine is a critical heterocyclic scaffold, frequently utilized as a key

intermediate in the synthesis of covalent kinase inhibitors (e.g., KRAS G12C inhibitors). Its

structural integrity is paramount for downstream coupling reactions, yet the presence of the

electron-rich amino group at position 7 renders it susceptible to oxidation and degradation.

This Application Note provides a rigorous technical guide for the purification and crystallization

of 6-methyl-1H-indazol-7-amine. Unlike generic protocols, this guide addresses the specific

physicochemical challenges of the amino-indazole core, offering self-validating workflows

designed to maximize purity (>98%) and yield.
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Property Description

CAS Number 221681-91-0

Molecular Formula C₈H₉N₃

Molecular Weight 147.18 g/mol

Appearance Off-white to beige solid (darkens upon oxidation)

Solubility Profile

High: DMSO, DMF, Methanol, Ethyl Acetate

(Hot)Moderate: Dichloromethane, EthanolLow:

Water (Neutral), Hexanes, Heptane

Acidity/Basicity
Amphoteric (Indazole NH is weakly acidic;

Amine NH₂ is basic)

Strategic Purification Logic
The purification of 6-methyl-1H-indazol-7-amine requires a strategy that balances solubility

differentials with chemical stability. We employ three distinct methodologies depending on the

impurity profile of the crude material.

Method A: Acid-Base "Swing" Purification
Best for: Crude material containing non-basic organic impurities (e.g., unreacted nitro

precursors, neutral coupling byproducts). Mechanism: Exploits the basicity of the exocyclic

amine to form a water-soluble hydrochloride salt, allowing filtration of non-basic impurities

before regenerating the free base.

Method B: Anti-Solvent Recrystallization
Best for: Final polishing of material with >90% purity to achieve >98% HPLC purity.

Mechanism: Utilizes the high solubility of the compound in polar aprotic solvents (Ethyl Acetate)

and its insolubility in non-polar alkanes (Heptane).

Method C: Reactive Crystallization (Salt Formation)
Best for: Long-term storage. Mechanism: Conversion to the hydrochloride salt (6-methyl-1H-

indazol-7-aminium chloride), which exhibits superior oxidative stability compared to the free
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base.

Detailed Experimental Protocols
Protocol 1: Acid-Base "Swing" Purification
Objective: Isolate 6-methyl-1H-indazol-7-amine from a crude reaction mixture containing

neutral organic impurities.

Reagents:

Hydrochloric Acid (1M aq)

Sodium Hydroxide (2M aq) or Saturated NaHCO₃

Ethyl Acetate (EtOAc)

Activated Carbon (optional)[1]

Step-by-Step Procedure:

Dissolution: Suspend the crude solid (10 g) in Ethyl Acetate (100 mL). Stir at room

temperature.

Acid Extraction: Add 1M HCl (120 mL) to the suspension. Stir vigorously for 15 minutes. The

amine will protonate and migrate to the aqueous phase.

Checkpoint: Ensure the aqueous layer is pH < 2.

Phase Separation: Transfer to a separatory funnel. Separate the layers.

Organic Layer:[2] Contains non-basic impurities (Discard or analyze for recovery).

Aqueous Layer: Contains the target amine salt.[3][4][5]

Filtration (Clarification): If the aqueous layer is cloudy or colored, treat with Activated Carbon

(0.5 g), stir for 30 mins, and filter through Celite to remove insoluble particulates.
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Base Precipitation: Cool the aqueous solution to 0–5°C in an ice bath. Slowly add 2M NaOH

(or Sat. NaHCO₃) dropwise with stirring until pH reaches ~9–10.

Observation: The product should precipitate as an off-white solid.

Isolation: Filter the solid using a Buchner funnel. Wash the cake with ice-cold water (2 x 20

mL) to remove inorganic salts.

Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.

Protocol 2: Anti-Solvent Crystallization (EtOAc /
Heptane)
Objective: Recrystallization to remove trace impurities and improve crystal habit.

Reagents:

Solvent: Ethyl Acetate (EtOAc)

Anti-Solvent: n-Heptane

Nitrogen atmosphere (recommended)

Step-by-Step Procedure:

Dissolution: Place the crude amine (5 g) in a round-bottom flask equipped with a reflux

condenser. Add EtOAc (25 mL).

Heating: Heat the mixture to reflux (approx. 77°C) with stirring.

Note: If the solid does not completely dissolve, add more EtOAc in 2 mL increments. Avoid

a large excess of solvent.

Hot Filtration: If insoluble particles remain, filter the hot solution rapidly through a pre-

warmed glass frit or syringe filter.

Anti-Solvent Addition: While maintaining the solution near reflux, slowly add n-Heptane

dropwise.
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Endpoint: Stop addition immediately when a persistent slight turbidity (cloudiness) is

observed.

Re-dissolution: Add a minimal amount of hot EtOAc (0.5 - 1 mL) to clear the turbidity.

Controlled Cooling: Remove the heat source. Allow the flask to cool slowly to room

temperature on a cork ring (insulation helps form larger crystals).

Aging:[6] Once at room temperature, cool further in an ice bath (0–5°C) for 1 hour to

maximize yield.

Filtration: Collect the crystals by vacuum filtration.

Washing: Wash the filter cake with a cold mixture of EtOAc/Heptane (1:3 ratio).

Drying: Dry under high vacuum at 40°C.

Process Visualization
Workflow: Acid-Base Purification Logic
The following diagram illustrates the chemical logic separating the target amine from neutral

impurities.
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Figure 1: Flowchart demonstrating the Acid-Base "Swing" purification strategy for isolating 6-
methyl-1H-indazol-7-amine.

Workflow: Anti-Solvent Crystallization Setup
This diagram details the critical thermodynamic steps in the recrystallization process.
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Figure 2: Step-by-step logic for the Anti-Solvent Crystallization of 6-methyl-1H-indazol-7-
amine.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Oiling Out
Solution cooled too fast or

solvent ratio incorrect.

Re-heat to reflux.[7] Add more

solvent (EtOAc) to dilute. Cool

more slowly with vigorous

stirring. Seed crystals may be

required.[4]

Low Yield

Too much solvent used or

product is too soluble in

mother liquor.

Concentrate the mother liquor

by rotary evaporation and

repeat cooling. Use a colder

ice bath (-10°C).[8]

Dark Color
Oxidation of the amino group.

[9]

Perform all steps under

Nitrogen. Add a reducing agent

(e.g., Sodium Metabisulfite)

during the aqueous acid wash

step in Protocol 1.

Insoluble Matter
Inorganic salts or polymer

byproducts.

Perform a hot filtration step

before cooling (Protocol 2,

Step 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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